Cas no 114995-47-0 (Propanamide, N-(4-fluorophenyl)-2,2-dimethyl-)

• Product Name: Propanamide, N-(4-fluorophenyl)-2,2-dimethyl-
• CAS No: 114995-47-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• MDL: MFCD00095740
• CID: 1204011
• PubChem ID: 310095
• Update Time: 2025-11-02

Propanamide, N-(4-fluorophenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-fluorophenyl)-2,2-dimethyl-
• N-(2,2-DIMETHYLPROPANOYL)-4-FLUOROANILINE
• N-(4-Fluorophenyl)-2,2-dimethylpropanamide
• 4'-FLUOROPIVALANILIDE
• 2,2-DIMETHYL-4'-FLUOROPROPIONANILIDE
• N-(2,2-Dimethylpropanoyl)-4-fluorophenyl
• 114995-47-0
• SCHEMBL72846
• BTB 04212
• MFCD00095740
• HMS544A20
• Maybridge1_000900
• NSC213568
• JHICC03014
• 4-Fluoropivalamide
• AKOS002960708
• N-(4-Fluoro-phenyl)-2,2-dimethyl-propionamide
• N-(4-Fluorophenyl)pivalamide
• NSC-213568

• MDL： MFCD00095740
• Inchi： 1S/C11H14FNO/c1-11(2,3)10(14)13-9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： DDRGTIBAQBROSP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 195.10602
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Propanamide, N-(4-fluorophenyl)-2,2-dimethyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Propanamide, N-(4-fluorophenyl)-2,2-dimethyl-

Propanamide, N-(4-fluorophenyl)-2,2-dimethyl- (CAS 114995-47-0): A Comprehensive Overview

Propanamide, N-(4-fluorophenyl)-2,2-dimethyl- (CAS 114995-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated amide derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for fluorinated compounds in drug discovery, this chemical has become a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(4-fluorophenyl)-2,2-dimethylpropanamide combines a fluorinated aromatic ring with a sterically hindered amide group, which contributes to its distinctive chemical properties. This configuration is particularly relevant in current medicinal chemistry trends, where fluorine-containing pharmaceuticals represent approximately 20-25% of all approved drugs. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, addressing common challenges in modern drug development.

Recent studies have highlighted the potential of CAS 114995-47-0 as a building block for kinase inhibitors, a hot topic in oncology research. The compound's ability to serve as a precursor for protein kinase modulators aligns with current investigations into targeted cancer therapies. Pharmaceutical companies are particularly interested in how this fluorophenyl propanamide derivative can be modified to create more selective and potent therapeutic agents with fewer side effects.

In agrochemical applications, Propanamide, N-(4-fluorophenyl)-2,2-dimethyl- has shown promise as an intermediate for developing new-generation crop protection agents. The agricultural sector's growing focus on sustainable pest control solutions has increased demand for such specialized intermediates. Researchers are exploring its potential in creating compounds with improved environmental profiles and targeted activity against resistant pest strains.

The synthesis and characterization of 114995-47-0 involve sophisticated organic chemistry techniques, including nucleophilic aromatic substitution and amide bond formation. These processes are currently being optimized to improve yields and reduce environmental impact, responding to the pharmaceutical industry's push for green chemistry practices. Recent advancements in flow chemistry and catalytic amidation have shown particular promise for scaling up production of this valuable intermediate.

Analytical studies of N-(4-fluorophenyl)-2,2-dimethylpropanamide typically employ advanced techniques such as HPLC-MS and NMR spectroscopy, which are essential for quality control in pharmaceutical manufacturing. The compound's purity and stability characteristics make it suitable for various formulation development processes, particularly in the creation of extended-release medications - a growing market segment in drug delivery systems.

Market analysts note increasing interest in fluorinated chemical intermediates like CAS 114995-47-0, driven by expanding applications in both human and veterinary medicine. The compound's versatility has led to its inclusion in several patent applications, particularly in areas related to neurodegenerative disease treatments and metabolic disorder therapies. These developments reflect broader trends in personalized medicine and targeted therapeutic approaches.

From a regulatory perspective, Propanamide, N-(4-fluorophenyl)-2,2-dimethyl- complies with current good manufacturing practices (cGMP) for pharmaceutical intermediates. Its well-documented safety profile and stability under standard storage conditions make it a reliable choice for industrial-scale production. Quality control protocols typically focus on minimizing impurities that could affect downstream pharmaceutical applications.

Future research directions for 114995-47-0 include exploring its potential in bioconjugation chemistry and prodrug development, two rapidly evolving areas in medicinal chemistry. The compound's structural features make it particularly suitable for creating targeted drug delivery systems, addressing one of the biggest challenges in modern therapeutics - achieving site-specific action while minimizing systemic effects.

In conclusion, Propanamide, N-(4-fluorophenyl)-2,2-dimethyl- (CAS 114995-47-0) represents an important fluorinated intermediate with diverse applications in life sciences. Its unique combination of aromatic fluorination and sterically hindered amide functionality continues to inspire innovative applications across multiple research domains. As the demand for specialty fluorochemicals grows, this compound is poised to play an increasingly significant role in the development of next-generation pharmaceuticals and agrochemicals.